Methyl 4-oxo-1H-pyridazine-6-carboxylate;hydrochloride
Description
Methyl 4-oxo-1H-pyridazine-6-carboxylate;hydrochloride, also known as MOPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MOPC is a heterocyclic compound with a pyridazine ring that has a wide range of biological activities.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has demonstrated the utility of pyridazine derivatives, including Methyl 4-oxo-1H-pyridazine-6-carboxylate; hydrochloride, in synthesizing a wide range of heterocyclic compounds. For instance, Heinisch (1973) discussed the preparation of Pyridazine-4-carboxylic acid through catalytic hydrogenation, which serves as a precursor for further chemical transformations into various heterocyclic compounds (Heinisch, 1973). Similarly, the work by Maeba and Castle (1979) on the thermolysis of a pyridazine derivative highlights a synthetic route to pyrrolo[2,3-c]pyridazines, showcasing the compound's role in constructing complex heterocyclic structures (Maeba & Castle, 1979).
Pharmacological Applications
Several studies have explored the potential pharmacological applications of pyridazine derivatives. Nagawade et al. (2005) synthesized a series of 1-aryl-1,4-dihydro-4-oxo-6-methyl pyridazine-3-carboxylic acids, demonstrating their significant antibacterial activity against both gram-positive and gram-negative organisms (Nagawade, Khanna, Bhagwat, & Shinde, 2005). This research indicates the potential of Methyl 4-oxo-1H-pyridazine-6-carboxylate derivatives as antibacterial agents.
Synthetic Methodologies
The development of new synthetic methodologies using pyridazine derivatives is also a significant area of research. For example, Ukrainets et al. (2014) proposed an improved method for reacting the methyl ester of 4-hydroxy-1-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylic acid with hetarylamines to obtain carboxamides with promising analgesic properties (Ukrainets, Petrushova, Dzyubenko, & Yangyang, 2014). This research underscores the versatility of pyridazine derivatives in synthesizing compounds with potential therapeutic uses.
properties
IUPAC Name |
methyl 4-oxo-1H-pyridazine-6-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3.ClH/c1-11-6(10)5-2-4(9)3-7-8-5;/h2-3H,1H3,(H,8,9);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBGAAWWSFFHFGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=O)C=NN1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-oxo-1H-pyridazine-6-carboxylate;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-Amino-4-methylthieno[2,3-b]pyridin-2-yl)(4-bromophenyl)methanone](/img/structure/B2630869.png)
![3-Methoxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-nitrobenzoic acid](/img/structure/B2630877.png)
![Tert-butyl (2S,4S)-2-(bromomethyl)-4-[tert-butyl(diphenyl)silyl]oxypyrrolidine-1-carboxylate](/img/structure/B2630878.png)
![4-chloro-2-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine](/img/structure/B2630879.png)
![{2,5-Dioxo-1-[4-(propan-2-yl)phenyl]imidazolidin-4-yl}acetic acid](/img/structure/B2630880.png)
![[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-morpholin-4-ylmethanone](/img/structure/B2630881.png)
